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Compound of Interest

Compound Name:
4-Nitrophenyl-beta-D-

glucopyranoside

Cat. No.: B016185 Get Quote

An In-depth Technical Guide to 4-Nitrophenyl-beta-D-glucopyranoside

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitrophenyl-beta-D-glucopyranoside (PNPG) is a synthetic compound widely utilized in

biochemistry and molecular biology as a chromogenic substrate for the enzyme β-glucosidase.

[1][2][3] Its structure consists of a β-D-glucose molecule linked to a 4-nitrophenol group.[4] This

linkage can be enzymatically cleaved by β-glucosidase, releasing 4-nitrophenol, a yellow-

colored compound that can be quantified spectrophotometrically.[1][2] This property makes

PNPG an invaluable tool for detecting and quantifying β-glucosidase activity in various

experimental settings.

Chemical and Physical Properties
4-Nitrophenyl-beta-D-glucopyranoside is a white to off-white crystalline powder.[3][5] Key

quantitative data regarding its physical and chemical properties are summarized in the table

below.
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Property Value Reference

Molecular Formula C₁₂H₁₅NO₈ [4]

Molecular Weight 301.25 g/mol [4]

CAS Number 2492-87-7 [6]

Appearance
White to light yellow

powder/crystal

Melting Point 164.0 to 168.0 °C

Optical Rotation -98.0 to -106.0 deg (c=1, H₂O)

Solubility

Soluble in water, methanol,

warm ethanol, dimethyl

sulfoxide (DMSO), and

dimethylformamide (DMF).

Insoluble in ether.

[2][5]

λmax 221, 297 nm [2]

Applications in Research and Development
The primary application of 4-Nitrophenyl-beta-D-glucopyranoside is in enzyme activity

assays.[7] It serves as a substrate for various glycosidases, enabling researchers to measure

enzyme kinetics and activity.[7] Beyond this, PNPG is instrumental in several other areas of

research:

Carbohydrate Research: It is used to study carbohydrate metabolism and the role of

glycosidases in biological systems.[7]

Drug Development: PNPG aids in the design and screening of new drugs that target

glycosidase enzymes, which are implicated in diseases like cancer and diabetes.[7]

Biotechnology: It is employed in the development of biofuels and biochemicals, where

glycosidases are crucial for breaking down complex carbohydrates.[7]
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Diagnostics: This compound is used in developing diagnostic assays for detecting disorders

related to glycosidase activity.[7]

Postmenopausal Osteoporosis Research: Some studies suggest its potential in this area of

research.[1]

Enzymatic Hydrolysis of 4-Nitrophenyl-beta-D-
glucopyranoside
The core utility of PNPG lies in its enzymatic hydrolysis by β-glucosidase. This reaction is the

foundation of its use as a chromogenic substrate.

Signaling Pathway and Experimental Workflow
The enzymatic reaction can be visualized as a simple pathway where the enzyme cleaves the

substrate to produce two products. The experimental workflow for a typical β-glucosidase

assay using PNPG involves incubating the enzyme with the substrate and then measuring the

absorbance of the released 4-nitrophenol.

4-Nitrophenyl-beta-D-glucopyranoside
(Substrate)

β-Glucosidase
(Enzyme)

Glucose

4-Nitrophenol
(Yellow Product)

Click to download full resolution via product page

Caption: Enzymatic hydrolysis of 4-Nitrophenyl-beta-D-glucopyranoside.

Experimental Protocol: β-Glucosidase Activity Assay
This protocol outlines a general procedure for measuring β-glucosidase activity using PNPG.

Researchers may need to optimize concentrations, volumes, and incubation times based on

their specific enzyme and experimental conditions.
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Materials:

4-Nitrophenyl-beta-D-glucopyranoside (PNPG) solution (e.g., 10 mM in a suitable buffer)

β-glucosidase enzyme solution of unknown activity

Reaction buffer (e.g., sodium acetate buffer, pH 5.0)

Stop solution (e.g., 1 M sodium carbonate)

Spectrophotometer or microplate reader capable of measuring absorbance at 405 nm

Procedure:

Prepare the reaction mixture: In a microcentrifuge tube or a well of a microplate, add the

reaction buffer.

Add the enzyme: Add a specific volume of the enzyme solution to the reaction buffer.

Initiate the reaction: Add the PNPG solution to the enzyme-buffer mixture to start the

reaction. The final volume should be kept consistent across all assays.

Incubate: Incubate the reaction mixture at a constant temperature (e.g., 37°C) for a defined

period (e.g., 10-30 minutes).

Stop the reaction: Add the stop solution to the reaction mixture to halt the enzymatic activity.

The stop solution also raises the pH, which enhances the yellow color of the 4-nitrophenolate

ion.

Measure absorbance: Measure the absorbance of the resulting yellow solution at 405 nm

using a spectrophotometer.

Create a standard curve: To quantify the amount of 4-nitrophenol produced, a standard curve

should be generated using known concentrations of 4-nitrophenol.

Calculate enzyme activity: Based on the absorbance values and the standard curve, the

amount of 4-nitrophenol released can be calculated, which is directly proportional to the β-

glucosidase activity.
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The hydrolysis of PNPG can also occur non-enzymatically, with the mechanism being pH-

dependent.[8] At low pH, it undergoes specific acid-catalyzed hydrolysis. In the neutral pH

range, an uncatalyzed hydrolysis occurs. At high pH, two mechanisms are observed: a

bimolecular nucleophilic substitution and a neighboring group participation by the C2-oxyanion.

[8]
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Caption: General experimental workflow for a β-glucosidase assay.

Safety and Handling
While 4-Nitrophenyl-beta-D-glucopyranoside is not classified as a hazardous substance,

standard laboratory safety precautions should be followed.[6][9]
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Handling: No special measures are necessary for handling.[6] It is advisable to keep it away

from food, drink, and animal feedstuffs.[6]

Storage: Store in a dry, cool place.[6] The recommended storage temperature is -20°C.[3][6]

It should be protected from light.[3]

First Aid:

Inhalation: Provide fresh air.[6]

Skin Contact: Rinse skin with water/shower.[6]

Eye Contact: Rinse cautiously with water for several minutes.[6]

Ingestion: Rinse mouth and call a doctor if you feel unwell.[6]

Environmental Hazards: It is not classified as hazardous to the aquatic environment.[6]

It is important to note that the hydrolysis product, 4-nitrophenol, is toxic and can cause skin and

eye irritation.[10] Therefore, appropriate personal protective equipment should be worn when

handling PNPG and its reaction products.

Conclusion
4-Nitrophenyl-beta-D-glucopyranoside is a versatile and indispensable tool in biochemical

and biomedical research. Its chromogenic properties provide a straightforward and sensitive

method for the detection and quantification of β-glucosidase activity. Understanding its

chemical properties, the principles of its enzymatic hydrolysis, and proper handling procedures

are crucial for its effective and safe use in the laboratory. This guide provides a comprehensive

overview for researchers, scientists, and drug development professionals to facilitate their work

with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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